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Introduction
Truncated BID (tBID), the activated form of the BH3-interacting domain death agonist (BID), is

a critical mediator of apoptosis, or programmed cell death. In response to extrinsic apoptotic

signals, such as the binding of ligands to death receptors like Fas or TNFR1, caspase-8 is

activated. Activated caspase-8 then cleaves the full-length BID protein into two fragments: a C-

terminal fragment of 15 kDa, known as tBID, and a smaller N-terminal fragment. Upon

cleavage, tBID translocates to the mitochondria, where it plays a pivotal role in the intrinsic

apoptotic pathway by activating the pro-apoptotic proteins BAX and BAK. This leads to

mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and

subsequent activation of the caspase cascade, culminating in cell death.

The measurement of tBID activation is a key indicator of the engagement of the extrinsic

apoptotic pathway and its crosstalk with the intrinsic pathway. Monitoring tBID levels can be

crucial in various research areas, including cancer biology, neurodegenerative diseases, and

the development of novel therapeutics that modulate apoptosis. This document provides an

overview of commercially available kits for the quantification of tBID, their technical

specifications, and detailed protocols for their use.
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Several manufacturers offer enzyme-linked immunosorbent assay (ELISA) kits specifically

designed for the quantitative measurement of human cleaved BID (tBID). These kits are

typically based on the sandwich ELISA principle, providing high specificity and sensitivity.

Below is a summary of the key quantitative data for some of the available kits.

Manufact
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Precision
(CV%)
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Data not
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4.69 pg/ml

Data not
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Serum,
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Biological

Fluids

Note: The precision data (Intra- and Inter-Assay CV%) for some kits are not always readily

available on the product datasheets. It is recommended to consult the manufacturer's technical

support or the product manual for the most current and complete information.
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The following diagram illustrates the signaling cascade leading to the activation of BID.
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Caption: Signaling pathway of tBID activation via the extrinsic apoptotic route.

Experimental Protocol: Quantitative Measurement of
tBID by Sandwich ELISA
This protocol provides a representative step-by-step methodology for the quantification of

human tBID using a sandwich ELISA kit. For optimal results, always refer to the specific

manual provided with the kit you are using.

I. Principle of the Assay

The assay employs a quantitative sandwich enzyme immunoassay technique. A monoclonal

antibody specific for human tBID is pre-coated onto a microplate. Standards and samples are

pipetted into the wells, and any tBID present is bound by the immobilized antibody. After

washing away any unbound substances, a biotin-conjugated polyclonal antibody specific for

human tBID is added to the wells. Following a wash to remove unbound biotin-conjugated

antibody, streptavidin-HRP is added to the wells. After a final wash, a substrate solution is

added, and color develops in proportion to the amount of tBID bound in the initial step. The

color development is stopped, and the intensity of the color is measured.

II. Materials Provided in a Typical Kit
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tBID Coated Microplate (96 wells)

Lyophilized tBID Standard

Biotin-conjugated anti-tBID Antibody

Streptavidin-HRP

Standard Diluent Buffer

Assay Diluent

Wash Buffer (20X concentrate)

TMB Substrate

Stop Solution

Plate Sealers

III. Materials Required but Not Provided

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Squirt bottle, manifold dispenser, or automated plate washer

Tubes for standard dilution

Vortex mixer

Absorbent paper for blotting

IV. Reagent Preparation

Wash Buffer: Dilute the 20X Wash Buffer concentrate to 1X with deionized or distilled water.
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tBID Standard: Reconstitute the lyophilized tBID standard with the provided Standard

Diluent Buffer to create a stock solution. Allow it to sit for at least 15 minutes with gentle

agitation before making dilutions.

Standard Curve Preparation: Prepare a serial dilution of the tBID standard stock solution in

Standard Diluent Buffer to create a standard curve. A typical range might be from 500 pg/ml

down to 7.8 pg/ml, plus a zero standard (blank).

Biotin-conjugated anti-tBID Antibody and Streptavidin-HRP: Dilute these reagents to their

working concentrations with the appropriate diluents as specified in the kit manual.

V. Sample Preparation

Cell Culture Supernatants: Centrifuge to remove any debris.

Serum: Allow blood to clot for 30 minutes at room temperature, then centrifuge for 10

minutes at 1000 x g.

Plasma: Collect plasma using an appropriate anticoagulant (e.g., EDTA, heparin). Centrifuge

for 10 minutes at 1000 x g.

Tissue Homogenates: Homogenize tissue in an appropriate lysis buffer and centrifuge to

remove cellular debris.

VI. Assay Procedure

Add Standards and Samples: Add 100 µL of each standard and sample into the appropriate

wells of the tBID-coated microplate. Cover with a plate sealer and incubate for 2 hours at

37°C or as directed by the kit manual.

Aspirate and Wash: Aspirate the liquid from each well and wash each well with 300 µL of 1X

Wash Buffer. Repeat the wash step three times. After the last wash, remove any remaining

Wash Buffer by inverting the plate and blotting it against clean paper towels.

Add Detection Antibody: Add 100 µL of the diluted Biotin-conjugated anti-tBID Antibody to

each well. Cover with a new plate sealer and incubate for 1 hour at 37°C.
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Aspirate and Wash: Repeat the aspiration and wash steps as described in step 2.

Add Streptavidin-HRP: Add 100 µL of the diluted Streptavidin-HRP solution to each well.

Cover with a new plate sealer and incubate for 1 hour at 37°C.

Aspirate and Wash: Repeat the aspiration and wash steps as described in step 2.

Add Substrate: Add 90 µL of TMB Substrate to each well. Incubate for 15-30 minutes at 37°C

in the dark.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells should change

from blue to yellow.

Read Absorbance: Read the absorbance of each well at 450 nm within 5 minutes of adding

the Stop Solution.

VII. Data Analysis

Standard Curve: Create a standard curve by plotting the mean absorbance for each

standard on the y-axis against the concentration on the x-axis. A four-parameter logistic (4-

PL) curve fit is often recommended.

Calculate Concentrations: Use the standard curve to determine the concentration of tBID in

the unknown samples. Remember to multiply the calculated concentration by the dilution

factor if samples were diluted.

Experimental Workflow: tBID Sandwich ELISA
The following diagram outlines the key steps in the tBID sandwich ELISA protocol.
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Caption: A typical experimental workflow for a tBID sandwich ELISA.
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Conclusion
Commercial ELISA kits provide a reliable and sensitive method for the quantitative

measurement of tBID activation in a variety of biological samples. These assays are valuable

tools for researchers investigating apoptosis and for professionals in drug development

screening for compounds that modulate this critical cell death pathway. Careful adherence to

the provided protocols and proper sample handling are essential for obtaining accurate and

reproducible results. The information and protocols detailed in this document serve as a

comprehensive guide for the successful implementation of tBID measurement in a laboratory

setting.

To cite this document: BenchChem. [Commercial Kits for Measuring tBID Activation:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560645#commercial-kits-for-measuring-tbid-
activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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